Cas no 1170522-95-8 ((2,5-dimethylphenyl)methyl(3-methoxypropyl)amine)

• Product Name: (2,5-dimethylphenyl)methyl(3-methoxypropyl)amine
• CAS No: 1170522-95-8
• MF: C₁₃H₂₁NO
• MW: 207.311943769455
• CID: 5157302
• PubChem ID: 42836907
• Update Time: 2025-10-29

(2,5-dimethylphenyl)methyl(3-methoxypropyl)amine Chemical and Physical Properties

Names and Identifiers

• [(2,5-Dimethylphenyl)methyl](3-methoxypropyl)amine
• n-(2,5-Dimethylbenzyl)-3-methoxypropan-1-amine
• Benzenemethanamine, N-(3-methoxypropyl)-2,5-dimethyl-
• (2,5-dimethylphenyl)methyl(3-methoxypropyl)amine

• Inchi： 1S/C13H21NO/c1-11-5-6-12(2)13(9-11)10-14-7-4-8-15-3/h5-6,9,14H,4,7-8,10H2,1-3H3
• InChI Key： JSAVOHLWLIDQQL-UHFFFAOYSA-N
• SMILES： O(C)CCCNCC1C=C(C)C=CC=1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 161
• XLogP3: 2.2
• Topological Polar Surface Area: 21.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on (2,5-dimethylphenyl)methyl(3-methoxypropyl)amine

Recent Advances in the Study of (2,5-dimethylphenyl)methyl(3-methoxypropyl)amine (CAS: 1170522-95-8) in Chemical Biology and Pharmaceutical Research

The compound (2,5-dimethylphenyl)methyl(3-methoxypropyl)amine (CAS: 1170522-95-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been investigated for its potential applications in drug discovery and development. Recent studies have focused on its synthesis, pharmacological properties, and mechanistic insights, providing a foundation for further exploration in therapeutic contexts.

One of the key areas of interest is the compound's role as a potential modulator of neurotransmitter systems. Preliminary research suggests that (2,5-dimethylphenyl)methyl(3-methoxypropyl)amine may interact with specific receptors in the central nervous system, offering possibilities for the treatment of neurological disorders. The compound's affinity for these receptors has been quantified using advanced binding assays, with results indicating promising selectivity and potency profiles.

In addition to its neurological applications, recent studies have explored the compound's utility in oncology. Researchers have identified its ability to inhibit certain enzymatic pathways that are critical for cancer cell proliferation. These findings are supported by in vitro and in vivo experiments, which demonstrate the compound's efficacy in reducing tumor growth in model systems. The mechanistic details of this activity are currently under investigation, with a focus on elucidating the molecular interactions involved.

The synthesis of (2,5-dimethylphenyl)methyl(3-methoxypropyl)amine has also been optimized in recent work, with improvements in yield and purity. Novel synthetic routes have been developed to facilitate large-scale production, addressing previous challenges related to scalability. These advancements are critical for enabling further preclinical and clinical studies, ensuring a consistent supply of the compound for research purposes.

Despite these promising developments, challenges remain in fully understanding the compound's pharmacokinetics and safety profile. Ongoing studies are aimed at characterizing its absorption, distribution, metabolism, and excretion (ADME) properties, as well as identifying potential toxicological concerns. These efforts are essential for translating the compound's potential into viable therapeutic candidates.

In conclusion, (2,5-dimethylphenyl)methyl(3-methoxypropyl)amine (CAS: 1170522-95-8) represents a promising candidate for further investigation in chemical biology and pharmaceutical research. Its diverse pharmacological activities and optimized synthesis make it a valuable tool for drug discovery. Future studies will likely focus on expanding its therapeutic applications and addressing remaining challenges in its development.